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Compound of Interest

Compound Name: Phenanthrene-13C2

Cat. No.: B583378 Get Quote

This guide provides essential safety and logistical information for the handling, storage, and

disposal of Phenanthrene-13C2. As an isotopically labeled form of phenanthrene, a polycyclic

aromatic hydrocarbon (PAH), this compound should be handled with the utmost care, assuming

it possesses similar hazards to its unlabeled counterpart.

Quantitative Data Summary
The following table summarizes key quantitative data for Phenanthrene, which is chemically

analogous to Phenanthrene-13C2.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b583378?utm_src=pdf-interest
https://www.benchchem.com/product/b583378?utm_src=pdf-body
https://www.benchchem.com/product/b583378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₄H₁₀

Molecular Weight 178.23 g/mol [1]

Appearance Colorless monoclinic crystals[1]

Melting Point 95 - 101 °C (203 - 213.8 °F)[2]

Boiling Point 336 °C (636.8 °F)[2]

Solubility

Insoluble in water.[3] Soluble in organic solvents

such as ethanol, diethyl ether, acetone,

benzene, and carbon disulfide.[1]

Vapor Pressure 0.00012 hPa at 20 °C (68 °F)[3]

Oral LD50 (Rat) 1.8 g/kg[2]

Oral LD50 (Mouse) 700 mg/kg[4]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling Phenanthrene-13C2.[5]
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Protection Type Required Equipment
Specifications and Best
Practices

Eye Protection

Chemical safety goggles or a

face shield worn over safety

glasses.

Must meet ANSI Z87.1

standards. A face shield is

required when there is a risk of

splashing.[5]

Skin Protection
Chemical-resistant gloves

(Nitrile recommended).[5]

Disposable nitrile gloves

provide good protection.[5]

Always inspect gloves for tears

or holes before use and

replace them immediately if

contaminated.

Flame-resistant lab coat.

A Nomex® or similar flame-

resistant lab coat should be

worn and kept fully buttoned.

[5]

Long pants and closed-toe

shoes.

Pants should cover the entire

leg, and shoes must fully cover

the feet.[5]

Respiratory Protection
A NIOSH-approved respirator

may be necessary.

All work should be conducted

in a certified chemical fume

hood.[5] If engineering controls

are insufficient or in the event

of a spill, a respirator with an

organic vapor cartridge is

recommended.[5]

Operational and Disposal Plans
Adherence to a strict operational protocol is critical for the safe handling of Phenanthrene-
13C2.

Engineering Controls:
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Ventilation: All work with this compound, including weighing and preparing solutions, must be

conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[5]

Eyewash and Safety Shower: An eyewash station and safety shower must be readily

accessible in the immediate work area.[5]

Step-by-Step Handling Procedure:

Preparation: Before handling the compound, ensure all necessary PPE is donned correctly.

Prepare the work area within the chemical fume hood by covering the surface with

absorbent, disposable bench paper.[5]

Weighing: If the compound is a solid, carefully weigh the required amount in the fume hood

to avoid generating dust.[5]

Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to

prevent splashing.[5]

Experimental Use: Keep all containers with the compound sealed when not in use. Clearly

label all vessels containing the substance.[5]

Post-Handling: After use, decontaminate all surfaces and equipment. Remove PPE in the

correct order to avoid cross-contamination. Wash hands thoroughly with soap and water

after removing gloves.[5]

Storage Plan:

Store in a tightly closed container in a dry and well-ventilated place.

For long-term stability, solid Phenanthrene-13C2 should be stored in a dark, cold, and inert

environment, such as in a sealed vial under an inert atmosphere (argon or nitrogen) at or

below 0°C in a freezer.[6]

Handle and store under an inert gas.

Disposal Plan:
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Phenanthrene-13C2 and any materials contaminated with it are considered hazardous

waste.[5]

Collect all solid and liquid waste containing this compound in a designated, leak-proof, and

clearly labeled hazardous waste container.[5]

Dispose of contents and container to an approved waste disposal plant in accordance with

national and local regulations. Do not allow the product to enter drains.

Experimental Workflow
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Caption: Safe handling workflow for Phenanthrene-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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